Cas no 1343016-61-4 (4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine)

4-(4-Bromo-1H-pyrazol-1-yl)cyclohexan-1-amine is a brominated pyrazole derivative featuring a cyclohexylamine substituent, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable cyclohexane backbone, which enhances conformational rigidity, and the presence of both a nucleophilic amine and an electrophilic bromine moiety, enabling diverse functionalization pathways. The compound is particularly valuable in the development of bioactive molecules, such as kinase inhibitors and agrochemicals, due to its ability to serve as a scaffold for further modifications. Its well-defined structure and reactivity profile make it a reliable building block for medicinal chemistry and material science applications.

4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine structure

1343016-61-4 structure

Product Name:4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine

CAS No:1343016-61-4

MF:C₉H₁₄BrN₃

MW:244.13156080246

MDL:MFCD17220862

CID:5238463

PubChem ID:62806032

Update Time:2026-03-08

4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

- 4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine
- (1R,4r)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine
- (1S,4s)-4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine
- Cyclohexanamine, 4-(4-bromo-1H-pyrazol-1-yl)-
- MDL： MFCD17220862
- Inchi： 1S/C9H14BrN3/c10-7-5-12-13(6-7)9-3-1-8(11)2-4-9/h5-6,8-9H,1-4,11H2
- InChI Key： ILBAFRKMTWKWIN-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C1CCC(CC1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 168
XLogP3: 1.2
Topological Polar Surface Area: 43.8

4-(4-bromo-1H-pyrazol-1-yl)cyclohexan-1-amine Pricemore >>

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